Cas no 1803693-47-1 (2-(Difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine
• CAS No: 1803693-47-1
• MF: C₇H₃F₅N₂O₂
• MW: 242.102938890457
• CID: 4846665
• Update Time: 2025-06-09

2-(Difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F5N2O2/c8-6(9)5-4(14(15)16)1-3(2-13-5)7(10,11)12/h1-2,6H
• InChI Key： WXGNAIJYOKSGEH-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)F)C(=C1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 242.011
• Monoisotopic Mass: 242.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.7

Additional information on 2-(Difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine

Introduction to 2-(Difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine (CAS No. 1803693-47-1)

2-(Difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine, with the CAS number 1803693-47-1, is a highly versatile and important compound in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with difluoromethyl, nitro, and trifluoromethyl groups. These functional groups contribute to its distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The difluoromethyl group is known for its ability to enhance the metabolic stability and lipophilicity of molecules, which are crucial factors in drug design. The nitro group, on the other hand, can serve as a bioisostere for hydroxyl or amino groups, often improving the potency and selectivity of drug candidates. The trifluoromethyl group is another key feature, providing additional metabolic stability and influencing the electronic properties of the molecule. Together, these substituents make 2-(Difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine an attractive building block for the development of novel therapeutic agents.

Recent research has highlighted the potential of 2-(Difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine in various therapeutic areas. For instance, studies have shown that compounds derived from this scaffold exhibit potent activity against a range of bacterial and viral pathogens. In a notable study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 2-(Difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine displayed significant antibacterial activity against multidrug-resistant strains of Staphylococcus aureus. This finding underscores the compound's potential as a lead structure for developing new antibiotics to combat drug-resistant infections.

Beyond its antibacterial properties, 2-(Difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine has also shown promise in antiviral research. A study published in Antiviral Research reported that certain derivatives of this compound exhibited strong inhibitory effects against human immunodeficiency virus (HIV). The researchers found that the presence of the difluoromethyl and trifluoromethyl groups significantly enhanced the antiviral activity, suggesting that these functional groups play a crucial role in modulating the compound's biological activity.

In addition to its applications in medicinal chemistry, 2-(Difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine has also found use in agrochemical research. The compound's structural features make it an excellent candidate for developing new herbicides and pesticides. A recent study published in Pesticide Biochemistry and Physiology demonstrated that derivatives of 2-(Difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine exhibited high efficacy against a variety of weeds and pests, with minimal environmental impact. This finding highlights the compound's potential as a sustainable solution for crop protection.

The synthesis of 2-(Difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 3-nitropyridine with triflic anhydride to introduce the trifluoromethyl group, followed by a difluoroalkylation step to introduce the difluoromethyl group. These synthetic methods have been optimized to achieve high yields and purity, making it feasible to produce large quantities of this compound for industrial applications.

The safety profile of 2-(Difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine is another important consideration. While detailed toxicological studies are ongoing, preliminary data suggest that this compound is generally safe for use in laboratory settings when appropriate handling protocols are followed. However, as with any chemical reagent, it is essential to adhere to standard safety guidelines to ensure safe handling and storage.

In conclusion, 2-(Difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine (CAS No. 1803693-47-1) is a highly promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique structural features provide a robust foundation for developing novel therapeutic agents and crop protection solutions. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its importance in modern chemical research.